N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride

• IUPAC Name: N-[(1-butylpiperidin-4-yl)methyl]-3-pyrrolidin-3-ylbenzamide
• InChI: InChI=1S/C21H33N3O/c1-2-3-11-24-12-8-17(9-13-24)15-23-21(25)19-6-4-5-18(14-19)20-7-10-22-16-20/h4-6,14,17,20,22H,2-3,7-13,15-16H2,1H3,(H,23,25)
• InChI Key: LTVCDAYDSXMYPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCC(CC1)CNC(=O)C2=CC=CC(=C2)C3CCNC3
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride, also known as Bupivacaine, is a local anesthetic drug used for pain management during surgical procedures. It is a potent and long-acting anesthetic agent that blocks nerve impulses, leading to numbness and loss of sensation in the affected area.

Mechanism of Action

N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride works by blocking sodium channels in the nerve fibers, preventing the transmission of nerve impulses. This leads to a loss of sensation and muscle function in the affected area. This compound is a long-acting anesthetic agent, which means that it has a slower onset and longer duration of action compared to other local anesthetics.
Biochemical and Physiological Effects:
This compound has been shown to have both local and systemic effects on the body. Local effects include numbness, loss of sensation, and muscle weakness in the affected area. Systemic effects include decreased blood pressure, heart rate, and cardiac output. This compound has also been shown to have anti-inflammatory properties, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride is a widely used local anesthetic agent in laboratory research due to its potency and long-acting properties. However, its use is limited by its potential toxicity, especially at higher doses. This compound has been shown to cause cardiac toxicity, which can be fatal in some cases. Careful dosing and monitoring are required when using this compound in laboratory experiments.

Future Directions

Future research on N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride could focus on developing safer and more effective local anesthetic agents. This could involve modifying the chemical structure of this compound to reduce its toxicity while maintaining its anesthetic properties. Additionally, further research could be done on the anti-inflammatory properties of this compound and their potential therapeutic applications.

Synthesis Methods

N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride is synthesized by the reaction of 4-chlorobenzonitrile with 1-butyl-4-piperidinol in the presence of sodium hydride. The resulting intermediate is then reacted with 3-pyrrolidinecarboxylic acid to yield this compound.

Scientific Research Applications

N-[(1-butyl-4-piperidinyl)methyl]-3-(3-pyrrolidinyl)benzamide dihydrochloride is widely used in clinical and laboratory research for its potent anesthetic properties. It is commonly used in animal models to induce local anesthesia and to study the effects of nerve block on pain perception. This compound has also been used in vitro to study the effects of local anesthetics on ion channels and membrane potential.